6-Fluorobenzo[D]thiazole

• IUPAC Name: 6-fluoro-1,3-benzothiazole
• InChI: InChI=1S/C7H4FNS/c8-5-1-2-6-7(3-5)10-4-9-6/h1-4H
• InChI Key: BGSRFMFTXMPTSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)SC=N2
• Molecular Formula: C7H4FNS
• DSSTOX Substance ID: DTXSID801314799
• Molecular Weight: 153.18 g/mol
• CAS No.: 118220-71-6

Description

6-Fluorobenzo[D]thiazole is a heterocyclic compound with a six-membered ring structure consisting of one nitrogen atom, one sulfur atom and four carbon atoms. It is an important heterocyclic building block for the synthesis of various pharmaceuticals, agrochemicals, and dyes. It is also used as a starting material for the synthesis of various derivatives, such as 6-fluoro-2-benzothiazolone, 6-fluoro-1,3-benzothiazole and 6-fluoro-2-thiazolone. This compound has a wide range of applications in the fields of medicine, agriculture, and dye production.

Scientific Research Applications

• Antiviral Activity : A study reported the synthesis of novel a-aminophosphonates containing 6-fluorobenzothiazole moiety derivatives, showing good curative and protective activities against tobacco mosaic virus (TMV) and potato virus Y (PVY) (Xie et al., 2017).

• Anti-cancer Activity : Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine exhibited anti-cancer activity against various cancer cell lines, particularly effective against the Colo205 cell line. These compounds induce G2/M cell cycle arrest and apoptosis (Kumbhare et al., 2014).

• Anti-Lung Cancer Activity : Novel fluoro-substituted benzo[b]pyran compounds, including 6-Fluorobenzo[b]pyran, showed significant anti-lung cancer activity compared to a reference drug (Hammam et al., 2005).

• Cholinesterase Inhibitors : New derivatives of 2-substituted-6-fluorobenzo[d]thiazoles have been synthesized as cholinesterase inhibitors. These compounds showed promising results for inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) (Imramovský et al., 2013).

• Metal Binding Studies : Research on benzothiazoline-2-thione derivatives, including 6-fluorobenzo[d]thiazole, indicated their potential for binding with metals such as gold. These studies are significant for understanding the properties of these compounds in various applications (Sun et al., 2008).

• Acetylcholinesterase and Butyrylcholinesterase Inhibitors for Alzheimer's : Compounds derived from 6-fluorobenzo[d]thiazol showed high inhibitory activity against AChE and BChE with minimal cytotoxicity, making them promising for therapeutic intervention in Alzheimer's disease (Pejchal et al., 2016).

• Antimicrobial Activity : New compounds containing this compound showed good to moderate activity against selected bacterial and fungal microbial strains (Anuse et al., 2019).

• Pharmacological Evaluation : Studies on 7-chloro-6-fluoro-2-arylidenylaminobenzo(1,3)thiazole derivatives evaluated their anti-inflammatory, analgesic, CNS depressant, and skeletal muscle relaxant activity (Gurupadayya et al., 2008).

• Synthesis of New 6-Fluoro Substituted Derivatives : The synthesis of novel series of 6-fluoro-substituted phenylbenzo[d]thiazoles with excellent bacterial growth inhibition properties against Gram-positive bacteria was reported (Al-Harthy et al., 2018).

• Antifungal Activity : Novel s-substituted 6-fluoro-4-alkyl(aryl)thioquinazoline derivatives displayed significant antifungal activities (Xu et al., 2007).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit diverse biological activities, suggesting that they may interact with multiple targets .

Mode of Action

Benzothiazole derivatives have been reported to inhibit quorum sensing pathways in bacteria . Quorum sensing is a mechanism of cell-to-cell communication in bacteria, allowing them to coordinate their behavior based on population density .

Biochemical Pathways

6-Fluorobenzo[D]thiazole may affect the quorum sensing pathways in bacteria . These pathways allow bacteria to respond to external factors such as nutrient availability and defense mechanisms, and coordinate behaviors such as biofilm formation, virulence production, and other pathogenesis .

Result of Action

Some benzothiazole derivatives have been reported to exhibit antimicrobial and antifungal activities , suggesting that this compound may have similar effects.

Safety and Hazards

When handling 6-Fluorobenzo[D]thiazole, it is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Personal protective equipment should be used, and adequate ventilation should be ensured.

Future Directions

Benzothiazole derivatives, including 6-Fluorobenzo[D]thiazole, have been the subject of recent synthetic developments due to their wide range of medicinal and biological properties. They serve as a unique and versatile scaffold for further synthetic modification and experimental drug design.

Biochemical Analysis

Biochemical Properties

Thiazole derivatives have been known to interact with various enzymes and proteins . The nature of these interactions often depends on the specific structure of the derivative and the biochemical context in which it is present .

Cellular Effects

Thiazole derivatives have been reported to exhibit a broad spectrum of biological effects, including antitumor and cytotoxic activity . These effects are likely to be mediated by the compound’s interactions with various cellular processes, such as cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Thiazole derivatives have been reported to exhibit changes in their effects over time, including issues related to the compound’s stability, degradation, and long-term effects on cellular function .

Dosage Effects in Animal Models

Thiazole derivatives have been reported to exhibit varying effects at different dosages, including threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

Thiazole derivatives are known to interact with various enzymes and cofactors, and can influence metabolic flux or metabolite levels .

Transport and Distribution

Thiazole derivatives are known to interact with various transporters and binding proteins, and can influence their localization or accumulation .

Subcellular Localization

Thiazole derivatives may be directed to specific compartments or organelles by targeting signals or post-translational modifications .